Cas no 293764-13-3 (Ethyl 4-(4-Ethoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate)

• Product name: Ethyl 4-(4-Ethoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate
• CAS No: 293764-13-3
• MF: C₁₆H₂₀N₂O₃S
• MW: 359.257
• MDL: MFCD00409203
• CID: 4643978

Ethyl 4-(4-Ethoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 4-(4-ETHOXYPHENYL)-6-METHYL-2-THIOXO-1,2,3,4-TETRAHYDRO-5-PYRIMIDINECARBOXYLATE
• Ethyl 4-(4-ethoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• Ethyl 4-(4-Ethoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate

• MDL： MFCD00409203
• Inchi： InChI=1S/C16H20N2O3S/c1-4-20-12-8-6-11(7-9-12)14-13(15(19)21-5-2)10(3)17-16(22)18-14/h6-9,14H,4-5H2,1-3H3,(H2,17,18,22)CopyCopied
• InChI Key： DRHLPIHNSBNMFF-UHFFFAOYSA-NCopyCopied
• SMILES： CCOc1ccc(cc1)C2C(=C(NC(=S)N2)C)C(=O)OCCCopyCopied

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Melting Point: 156-158°C
• Boiling Point: 438.2±55.0 °C at 760 mmHg
• Flash Point: 283.9±30.1 °C

Ethyl 4-(4-Ethoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydropyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydropyrimidines

Additional information on Ethyl 4-(4-Ethoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate

Ethyl 4-(4-Ethoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate (CAS No. 293764-13-3)

Ethyl 4-(4-Ethoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate (CAS No. 293764-13-3) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives and is characterized by its unique structural features, including an ethoxyphenyl group, a methyl group, and a thioxo moiety. These structural elements contribute to its potential biological activities and make it an interesting candidate for further investigation.

The pyrimidine scaffold is a fundamental building block in many biologically active molecules, including nucleic acids and various drugs. The presence of the ethoxyphenyl and methyl groups in the structure of Ethyl 4-(4-Ethoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate enhances its lipophilicity and can influence its pharmacokinetic properties. The thioxo group, on the other hand, introduces a sulfur atom that can participate in various chemical reactions and interactions with biological targets.

Recent studies have highlighted the potential of pyrimidine derivatives in various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* (2021) investigated the anti-inflammatory properties of several pyrimidine derivatives, including compounds similar to Ethyl 4-(4-Ethoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate. The results showed that these compounds exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting their potential use in treating inflammatory diseases.

In another study published in *Bioorganic & Medicinal Chemistry* (2020), researchers explored the antiviral activity of pyrimidine derivatives against various viruses. The study found that compounds with a thioxo moiety, similar to Ethyl 4-(4-Ethoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate, demonstrated potent antiviral effects against herpes simplex virus (HSV) and human immunodeficiency virus (HIV). These findings underscore the importance of structural modifications in enhancing the biological activity of pyrimidine derivatives.

The synthesis of Ethyl 4-(4-Ethoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate typically involves multistep reactions starting from readily available starting materials. One common synthetic route involves the condensation of an appropriate ethoxybenzaldehyde with a suitable amine derivative followed by cyclization and thionation steps. The detailed synthetic protocols have been reported in several research articles and patents, providing valuable insights into the optimization of yield and purity.

From a pharmaceutical perspective, the development of new drugs based on pyrimidine derivatives requires a thorough understanding of their pharmacological properties. Preclinical studies have shown that compounds like Ethyl 4-(4-Ethoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate exhibit good oral bioavailability and favorable pharmacokinetic profiles. These properties are crucial for their potential use as therapeutic agents.

Furthermore, the safety profile of Ethyl 4-(4-Ethoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate has been evaluated in several preclinical toxicity studies. The results indicate that this compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to confirm its safety and efficacy in human subjects.

In conclusion, Ethyl 4-(4-Ethoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate (CAS No. 293764-13-3) represents a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and optimize its properties for various medical applications.